Cas no 339103-36-5 (N-(4-Chlorophenyl)-2-(N-phenyl4-fluorobenzenesulfonamido)acetamide)

• Product Name: N-(4-Chlorophenyl)-2-(N-phenyl4-fluorobenzenesulfonamido)acetamide
• CAS No: 339103-36-5
• MF: C₂₀H₁₆ClFN₂O₃S
• MW: 418.869046211243
• CID: 5714469
• PubChem ID: 1486717
• Update Time: 2023-10-15

N-(4-Chlorophenyl)-2-(N-phenyl4-fluorobenzenesulfonamido)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-2-(N-phenyl4-fluorobenzenesulfonamido)acetamide
• N-(4-chlorophenyl)-2-(N-(4-fluorophenyl)sulfonylanilino)acetamide
• N-(4-chlorophenyl)-2-{[(4-fluorophenyl)sulfonyl]anilino}acetamide
• Oprea1_048551
• AKOS005102677
• 8K-389S
• 339103-36-5
• N-(4-CHLOROPHENYL)-2-([(4-FLUOROPHENYL)SULFONYL]ANILINO)ACETAMIDE
• Acetamide, N-(4-chlorophenyl)-2-[[(4-fluorophenyl)sulfonyl]phenylamino]-
• N-(4-Chlorophenyl)-2-(N-phenyl4-fluorobenzenesulfonamido)acetamide

• Inchi： 1S/C20H16ClFN2O3S/c21-15-6-10-17(11-7-15)23-20(25)14-24(18-4-2-1-3-5-18)28(26,27)19-12-8-16(22)9-13-19/h1-13H,14H2,(H,23,25)
• InChI Key： PHCVCCXKJKPGOL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(CN(C1C=CC=CC=1)S(C1C=CC(=CC=1)F)(=O)=O)=O

Computed Properties

• Exact Mass: 418.0554194g/mol
• Monoisotopic Mass: 418.0554194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.440±0.06 g/cm3(Predicted)
• pka: 12.16±0.70(Predicted)